5-(1H-imidazol-4-yl)-1H-1,2,3,4-tetrazole
Overview
Description
5-(1H-imidazol-4-yl)-1H-1,2,3,4-tetrazole, often referred to as “Tetrazole”, is a heterocyclic compound with a five-membered ring structure containing nitrogen, hydrogen, and carbon atoms. It is a highly reactive compound, and is widely used in various scientific research applications, such as organic synthesis, pharmaceuticals, and biochemistry. Tetrazole is a versatile compound, with a wide range of biochemical and physiological effects that make it a valuable tool for scientists.
Scientific Research Applications
Tetrazole has a wide range of scientific research applications, including organic synthesis, pharmaceuticals, and biochemistry. In organic synthesis, Tetrazole is used as a reagent for the synthesis of various compounds, such as nitriles, amines, and carboxylic acids. In pharmaceuticals, it is used as a starting material for the synthesis of various drugs, such as antibiotics and anti-cancer drugs. In biochemistry, Tetrazole is used as a reagent for the synthesis of various biomolecules, such as nucleic acids and proteins.
Mechanism of Action
Tetrazole is a highly reactive compound, and its mechanism of action is based on its ability to form strong bonds with other molecules. In organic synthesis, Tetrazole acts as a nucleophile, and can react with electrophiles to form various compounds. In pharmaceuticals, Tetrazole can react with various drug targets to form drugs. In biochemistry, Tetrazole can react with various biomolecules to form nucleic acids and proteins.
Biochemical and Physiological Effects
Tetrazole has a wide range of biochemical and physiological effects, including its ability to act as a proton donor, a catalyst, and a ligand. As a proton donor, Tetrazole can donate protons to other molecules, which can lead to the formation of various compounds. As a catalyst, Tetrazole can facilitate the reaction of other molecules, and can increase the rate of reaction. As a ligand, Tetrazole can bind to other molecules, and can be used to regulate the activity of enzymes and other proteins.
Advantages and Limitations for Lab Experiments
Tetrazole has several advantages for lab experiments, including its low cost, high reactivity, and wide range of applications. However, Tetrazole also has several limitations, including its instability in water and its potential to form explosive compounds. Therefore, it is important to handle Tetrazole with caution, and to use appropriate safety protocols when working with the compound.
Future Directions
There are several potential future directions for Tetrazole research, including its use in the synthesis of novel drugs, its use as a catalyst for the synthesis of other compounds, and its use as a ligand for the regulation of proteins. Additionally, further research could be conducted on the mechanisms of action of Tetrazole, as well as its biochemical and physiological effects. Finally, further research could be conducted on the potential for Tetrazole to form explosive compounds, and on the safety protocols that should be used when working with the compound.
Synthesis Methods
Tetrazole can be synthesized through a variety of methods, including the Vilsmeier-Haack reaction, the Ullmann reaction, and the direct substitution of an amine with a tetrazole. The Vilsmeier-Haack reaction is a two-step process, which involves the reaction of an amine with a chloroformate in the presence of an acid catalyst to form an intermediate, and the subsequent reaction of the intermediate with hydrazine to form the tetrazole. The Ullmann reaction involves the reaction of an amine with an aryl halide in the presence of a copper catalyst, and is a one-step process. The direct substitution of an amine with a tetrazole involves the reaction of an amine with a tetrazole in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1H-imidazol-4-yl)-1H-1,2,3,4-tetrazole involves the reaction of 4-(1H-imidazol-4-yl)-1H-1,2,3-triazole with sodium azide in the presence of a copper catalyst.", "Starting Materials": [ "4-(1H-imidazol-4-yl)-1H-1,2,3-triazole", "Sodium azide", "Copper catalyst" ], "Reaction": [ "Dissolve 4-(1H-imidazol-4-yl)-1H-1,2,3-triazole in a solvent such as DMF or DMSO.", "Add sodium azide to the solution and stir for several hours.", "Add a copper catalyst such as CuSO4 or CuI to the solution and stir for several more hours.", "Filter the solution to remove any solid impurities.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography to obtain 5-(1H-imidazol-4-yl)-1H-1,2,3,4-tetrazole." ] } | |
CAS RN |
2356428-73-2 |
Product Name |
5-(1H-imidazol-4-yl)-1H-1,2,3,4-tetrazole |
Molecular Formula |
C4H4N6 |
Molecular Weight |
136.1 |
Purity |
95 |
Origin of Product |
United States |
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